![molecular formula C7H6N4O2S B1616954 (5-thien-2-yl-2H-tetrazol-2-yl)acetic acid CAS No. 36855-10-4](/img/structure/B1616954.png)
(5-thien-2-yl-2H-tetrazol-2-yl)acetic acid
Overview
Description
“(5-thien-2-yl-2H-tetrazol-2-yl)acetic acid” is a chemical compound with the molecular formula C7H6N4O2S . It has a molecular weight of 210.21 . This compound is used for proteomics research .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 210.21 and a molecular formula of C7H6N4O2S . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
Superoxide Scavenging and Anti-inflammatory Potential
(5-Thien-2-yl-2H-tetrazol-2-yl)acetic acid and its derivatives have been synthesized and evaluated for their potential as superoxide scavengers and anti-inflammatory agents. Studies have shown that hydroxy-substituted compounds in this series exhibit effective in vitro superoxide scavenging activity. However, these compounds did not demonstrate significant anti-inflammatory effects in vivo, highlighting a complex relationship between superoxide scavenging and anti-inflammatory efficacy (Maxwell, Wasdahl, Wolfson, & Stenberg, 1984).
Role in Metabolic Profiling
The synthesis of [1-14 C]2-(1H-tetrazol-5-yl)acetic acid, a compound related to this compound, has been required for the development of a candidate in a discovery phase program aimed at completing metabolic profiling studies. This compound was prepared through a four-step process, starting from K14 CN, and achieved in an overall 32% radiochemical yield, showcasing its importance in the synthesis of biologically active molecules and the study of their metabolism (Maxwell & Tran, 2017).
Diuretic and Hypotensive Activity
Compounds related to this compound, specifically [(6,7-dichlorobenzo[b]thien-5-yl)oxy]acetic acids and their 1,1-dioxides, have been synthesized and evaluated for their diuretic and hypotensive activities. These studies have identified several compounds displaying potent activities in assays for acute saline-loaded mice and spontaneously hypertensive rats, demonstrating the potential therapeutic application of these derivatives in managing hypertension and related cardiovascular conditions (Ong et al., 1987).
Thermal Decomposition and Photochemistry
Research into the thermal decomposition and photochemistry of (tetrazol-5-yl)acetic acid, which shares a core structure with this compound, has provided insights into the stability and reactivity of these compounds. Studies have detailed the processes leading to decarboxylation and the formation of various photoproducts, contributing to our understanding of the chemical behavior of tetrazole-based compounds in different environmental conditions (Pagacz-Kostrzewa, Krupa, & Wierzejewska, 2014).
Future Directions
Mechanism of Action
Target of Action
It is known that tetrazole derivatives, which this compound is a part of, often target enzymes such as cytochrome p450 .
Mode of Action
Tetrazole derivatives are known to inhibit the fungal enzyme cytochrome p450 . This inhibition is believed to have a positive effect on their toxicity in comparison with known fungicidal preparations of the azole class .
Biochemical Pathways
It is known that tetrazole derivatives can interact with many enzymes and receptors in organisms via non-covalent interactions, resulting in a wide range of biological properties .
Pharmacokinetics
Tetrazolate anions, which this compound can form, are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes .
Result of Action
Tetrazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, antinociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities .
Action Environment
It is known that the planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions .
Properties
IUPAC Name |
2-(5-thiophen-2-yltetrazol-2-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O2S/c12-6(13)4-11-9-7(8-10-11)5-2-1-3-14-5/h1-3H,4H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNHMUJJDSOKCSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN(N=N2)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90357691 | |
Record name | (5-thien-2-yl-2H-tetrazol-2-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36855-10-4 | |
Record name | (5-thien-2-yl-2H-tetrazol-2-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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